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Compound of Interest

Methyl Aminolevulinate
Compound Name:
Hydrochloride

Cat. No.: B045588

An In-depth Technical Guide to Methyl
Aminolevulinate Hydrochloride

This document provides a detailed overview of the structural and physical properties of Methyl
Aminolevulinate Hydrochloride (HCI), a key compound in photodynamic therapy. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Structural Formula

Methyl aminolevulinate HCI is the hydrochloride salt of methyl aminolevulinate, an ester of
aminolevulinic acid. The chemical structure is characterized by a pentanoate backbone with a
ketone group at the fourth carbon and an amino group at the fifth carbon. The methyl ester is at
the first carbon. The hydrochloride salt is formed with the amino group.

Caption: Structural formula of methyl aminolevulinate HCI.

Quantitative Data

The following table summarizes the key quantitative data for methyl aminolevulinate
hydrochloride.
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Property Value References
Molecular Formula C6H12CINO3 [1112113114]
Molecular Weight 181.62 g/mol (1121315161171
CAS Number 79416-27-6 31516171
Appearance White to slightly yellow powder  [2][3]

Freely soluble in water and
o methanol, soluble in ethanol,
Solubility _ . . [2][3]
and practically insoluble in

most organic solvents.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of methyl
aminolevulinate HCI can be found in the cited literature. A general preparative method involves
the esterification of 5-aminolevulinic acid with methanol in the presence of an acid catalyst,
followed by precipitation as the hydrochloride salt. Characterization typically involves
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and elemental analysis to confirm the structure and purity.

Signaling Pathways and Experimental Workflows

Methyl aminolevulinate is a prodrug that is metabolized intracellularly to protoporphyrin IX
(PplIX), a potent photosensitizer. The therapeutic effect of methyl aminolevulinate HCI in
photodynamic therapy is based on the selective accumulation of PplX in tumor cells and
subsequent activation by light of a specific wavelength. This leads to the generation of reactive
oxygen species (ROS), which induce cell death.
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Caption: Metabolic pathway of methyl aminolevulinate HCI in photodynamic therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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